Cas no 2680702-01-4 (3-Oxo-1-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid)

• Product Name: 3-Oxo-1-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid
• CAS No: 2680702-01-4
• MF: C₁₃H₁₂N₂O₅
• MW: 276.244783401489
• CID: 5928818
• PubChem ID: 165909236
• Update Time: 2025-05-24

3-Oxo-1-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680702-01-4
• EN300-28284732
• 3-oxo-1-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid
• 3-Oxo-1-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid

• Inchi： 1S/C13H12N2O5/c1-2-5-20-13(19)15-7-11(16)14-9-6-8(12(17)18)3-4-10(9)15/h2-4,6H,1,5,7H2,(H,14,16)(H,17,18)
• InChI Key： QQVHKRAJUIETTH-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CC(NC2C=C(C(=O)O)C=CC1=2)=O)=O

Computed Properties

• Exact Mass: 276.07462149g/mol
• Monoisotopic Mass: 276.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-Oxo-1-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid

Comprehensive Overview of 3-Oxo-1-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid (CAS No. 2680702-01-4)

In the realm of organic chemistry and pharmaceutical research, 3-Oxo-1-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid (CAS No. 2680702-01-4) has emerged as a compound of significant interest. This molecule, characterized by its unique tetrahydroquinoxaline core and carboxylic acid functionality, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability or target-specific interactions.

The compound’s CAS number 2680702-01-4 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its prop-2-en-1-yloxy carbonyl group introduces reactivity that can be leveraged in polymer chemistry or as a protecting group in synthetic pathways. Recent trends in green chemistry have also sparked interest in derivatives like this, as they may offer sustainable alternatives for industrial processes. Questions such as "What are the synthetic routes for 3-Oxo-1-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid?" or "How does this compound interact with biological targets?" are frequently searched, reflecting its relevance in interdisciplinary studies.

From a pharmacological perspective, the tetrahydroquinoxaline scaffold is known for its bioactivity, often explored in central nervous system (CNS) drug development. The presence of a carboxylic acid moiety further enhances its potential as a precursor for prodrugs or as a ligand in metalloenzyme inhibition. Innovations in AI-driven drug design have amplified demand for such structurally diverse compounds, as machine learning models prioritize molecules with balanced hydrophilicity and binding affinity.

In material science, the compound’s allyloxy carbonyl group (prop-2-en-1-yloxy) offers crosslinking capabilities, making it valuable for photoresist polymers or self-healing materials. These applications align with growing interest in smart materials and renewable polymers, topics dominating academic and industrial discussions. Searches like "CAS 2680702-01-4 solubility and stability" or "3-Oxo-1-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid synthesis optimization" highlight the need for detailed physicochemical data.

Regulatory and safety profiles of this compound are equally scrutinized, especially under frameworks like REACH or FDA guidelines. While not classified as hazardous, its handling requires standard laboratory precautions. The rise of high-throughput screening (HTS) technologies has further integrated such compounds into early-phase drug discovery, where their molecular diversity is a key asset.

In conclusion, 3-Oxo-1-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid represents a nexus of chemical innovation, bridging gaps between medicinal chemistry, material engineering, and sustainable synthesis. Its multifaceted applications ensure continued relevance in both academic and industrial research, driven by evolving technological and environmental demands.